![molecular formula C23H22N2O2S B2954723 N-benzhydryl-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide CAS No. 2034299-40-4](/img/structure/B2954723.png)
N-benzhydryl-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide
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Overview
Description
N-benzhydryl-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C23H22N2O2S and its molecular weight is 390.5. The purity is usually 95%.
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Scientific Research Applications
Nicotinamide and Enzymatic Interactions
Nicotinamide, a form of vitamin B3, plays a crucial role in the cellular energy metabolism, impacting normal physiology and cellular survival pathways. It is involved in the reduction of oxidative stress and modulation of pathways tied to cellular survival and death, highlighting its potential in addressing immune system dysfunctions, diabetes, and aging-related diseases (Maiese et al., 2009). This suggests that derivatives like N-benzhydryl-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide could have implications in modulating these crucial biological pathways.
Inhibition of Nitric Oxide Synthases
Nitric oxide synthases (NOS), which produce nitric oxide (NO), are crucial in various physiological processes, including synaptic plasticity, blood pressure regulation, and immune response. Nicotinamide and its derivatives have been shown to interact with NOS, affecting their activity and thus, potentially modulating NO production in therapeutic contexts (Förstermann & Sessa, 2012). This interaction indicates potential research applications of this compound in cardiovascular diseases and neurodegenerative disorders.
Chemoprevention of Cancer
Nicotinamide has demonstrated efficacy in the chemoprevention of lung carcinogenesis, suggesting that its derivatives could be explored for similar applications. In a study, dietary nicotinamide significantly inhibited tumor multiplicity in lung cancer models, indicating its potential as a chemopreventive agent (Galbraith et al., 2019). This opens up avenues for research into this compound as a possible candidate for cancer prevention strategies.
Antioxidant Properties and Neuroprotection
Nicotinamide has been identified as a potent antioxidant, protecting against oxidative damage in brain mitochondria (Kamat & Devasagayam, 1999). This property is significant for neuroprotective strategies, especially in diseases characterized by oxidative stress and mitochondrial dysfunction. The antioxidant capabilities of nicotinamide derivatives like this compound could be instrumental in developing new therapeutic approaches for neurodegenerative conditions.
Mechanism of Action
Target of Action
Benzhydryl compounds, a group to which this compound belongs, are known to interact with a variety of biological targets .
Mode of Action
Similar compounds have been evaluated for their anti-tubercular activity against mycobacterium tuberculosis h37ra .
Result of Action
Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra .
Properties
IUPAC Name |
N-benzhydryl-6-(thiolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O2S/c26-23(19-11-12-21(24-15-19)27-20-13-14-28-16-20)25-22(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-12,15,20,22H,13-14,16H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MINKDTKWRWTIIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1OC2=NC=C(C=C2)C(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.